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Introduction
Calcium carbonate-13C (Ca¹³CO₃) is a stable isotope-labeled form of calcium carbonate, in

which the naturally occurring carbon-12 isotope is enriched with the carbon-13 isotope. This

isotopic labeling provides a powerful tool for researchers across various scientific disciplines,

particularly in drug development, metabolic research, and environmental science. The non-

radioactive nature of ¹³C makes it a safe and effective tracer for in vivo and in vitro studies,

allowing for the precise tracking of the carbonate ion's metabolic fate and the quantification of

physiological and biochemical processes. This technical guide provides a comprehensive

overview of the physical and chemical properties of Calcium carbonate-13C, detailed

experimental protocols for its analysis, and illustrates its application in a research context.

Physical and Chemical Properties
Calcium carbonate-13C is a white, odorless solid.[1][2] Its fundamental properties are largely

identical to those of natural calcium carbonate, with the key distinction being the increased

mass due to the ¹³C isotope. This mass difference is the basis for its use as a tracer in mass

spectrometry-based analyses.
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Table 1: General and Physical Properties of Calcium Carbonate-13C

Property Value References

Chemical Name Calcium carbonate-13C [1]

Synonyms
Calcium (13C)Carbonate,

Carbonic-13C acid calcium salt
[1][3]

CAS Number 287389-46-2 [1][3]

Molecular Formula Ca¹³CO₃ [3][4]

Molecular Weight ~101.08 g/mol [3][4][5]

Appearance White solid/powder [1][6]

Melting Point 825 °C (decomposes) [1][3][6]

Density
~2.93 g/mL at 25 °C

(Aragonite)
[2]

Isotopic Purity Typically ≥98 atom % ¹³C [3][4][6][7]

Table 2: Solubility and Crystal Structure of Calcium Carbonate-13C

Property Description References

Solubility in Water

Practically insoluble. Solubility

is increased by the presence

of CO₂ or ammonium salts.

Alkalinity reduces solubility.

[2][8]

Solubility in Acid
Readily soluble in dilute acids

with effervescence.
[2]

Crystal Structure

Primarily exists in two main

crystalline forms (polymorphs):

Calcite (hexagonal) and

Aragonite (orthorhombic). The

specific form depends on the

synthesis conditions.

[9][10]
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Experimental Protocols
Determination of Isotopic Purity by Isotope Ratio Mass
Spectrometry (IRMS)
This protocol describes the general procedure for determining the ¹³C enrichment of Calcium
carbonate-13C.

Methodology:

Sample Preparation: A small amount of the Calcium carbonate-13C sample (typically 100-

200 µg) is weighed into a sample vial.[1] The sample should be a fine, homogeneous

powder.

Acid Digestion: The sample is reacted with an excess of 100% phosphoric acid (H₃PO₄)

under vacuum at a constant temperature (e.g., 70°C). This reaction quantitatively releases

the carbonate as carbon dioxide (CO₂) gas. Ca¹³CO₃(s) + 2H₃PO₄(l) → Ca(H₂PO₄)₂(aq) +

H₂O(l) + ¹³CO₂(g)

Gas Purification: The evolved CO₂ is cryogenically purified to remove water and other

potential contaminants.

IRMS Analysis: The purified ¹³CO₂ gas is introduced into the dual-inlet system of an isotope

ratio mass spectrometer. The mass-to-charge ratios of m/z 44, 45, and 46, corresponding to

the different isotopologues of CO₂, are measured.

Data Analysis: The ratio of ¹³C to ¹²C is calculated and compared against a calibrated

reference standard (e.g., Vienna Pee Dee Belemnite - VPDB) to determine the δ¹³C value

and the atom percent ¹³C.

In Vitro Solubility and Dissolution Rate Determination
This protocol is adapted from the USP dissolution testing method for solid dosage forms and

can be applied to assess the solubility and dissolution characteristics of Calcium carbonate-
13C powder or formulations.

Methodology:
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Apparatus: A USP-compliant dissolution apparatus (e.g., Apparatus 2, paddle method) is

used.

Dissolution Medium: A suitable dissolution medium is prepared, typically 0.1 N HCl to

simulate gastric fluid. The volume is usually 900 mL.

Temperature Control: The temperature of the dissolution medium is maintained at 37 ± 0.5

°C.

Sample Introduction: A precisely weighed amount of Calcium carbonate-13C is introduced

into the dissolution vessel.

Agitation: The paddle is rotated at a specified speed (e.g., 75 rpm).

Sampling: Aliquots of the dissolution medium are withdrawn at predetermined time intervals

(e.g., 5, 10, 15, 30, 45, and 60 minutes). The withdrawn volume is replaced with fresh, pre-

warmed medium.

Sample Analysis: The concentration of dissolved calcium in the collected samples is

determined by a suitable analytical method, such as atomic absorption spectroscopy or

inductively coupled plasma mass spectrometry (ICP-MS).

Data Analysis: The cumulative amount of dissolved Calcium carbonate-13C is plotted

against time to determine the dissolution profile.

Crystal Structure Analysis by X-ray Powder Diffraction
(PXRD)
This protocol outlines the general procedure for identifying the crystalline phase(s) of Calcium
carbonate-13C.

Methodology:

Sample Preparation: A small amount of the fine powder sample is packed into a sample

holder.
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Instrument Setup: An X-ray diffractometer equipped with a Cu Kα radiation source is used.

The instrument is calibrated using a standard reference material.

Data Collection: The sample is scanned over a specific 2θ range (e.g., 10-80°) with a defined

step size and scan speed.

Data Analysis: The resulting diffraction pattern (a plot of intensity vs. 2θ) is analyzed. The

positions and intensities of the diffraction peaks are compared with standard diffraction

patterns from databases (e.g., the International Centre for Diffraction Data - ICDD) to identify

the crystalline phases present (e.g., calcite, aragonite, or vaterite).

Applications and Workflows
Hypothetical Experimental Workflow: Tracing Calcium
and Carbonate Metabolism in a Gut Microbiome Model
using Calcium carbonate-13C
This workflow illustrates how Calcium carbonate-13C can be used as a tracer to investigate

the influence of dietary calcium on the gut microbiome and host metabolism. This is a proposed

experimental design based on methodologies from gut microbiome research.
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Caption: Experimental workflow for a gut microbiome study using Calcium carbonate-13C.
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Signaling Pathway Context: Potential Application in
Studying Cellular Calcium and Bicarbonate Signaling
Calcium (Ca²⁺) and bicarbonate (HCO₃⁻) are crucial signaling molecules involved in numerous

cellular processes, including proliferation, apoptosis, and pH regulation. Calcium carbonate-
13C can be a valuable tool to dissect these pathways. For instance, after dissolution in the

acidic tumor microenvironment, ¹³C-labeled bicarbonate could be traced into cellular metabolic

pathways that are sensitive to pH changes, while the calcium could be tracked for its role in

calcium-dependent signaling cascades.
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Caption: Tracing Ca²⁺ and H¹³CO₃⁻ in cellular signaling and metabolism.

Conclusion
Calcium carbonate-13C is a versatile and powerful research tool with significant potential in

drug development and biomedical research. Its stable isotopic label allows for safe and precise

tracing of calcium and carbonate ions through complex biological systems. The methodologies
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outlined in this guide provide a framework for the accurate characterization and application of

this compound. As research into areas such as the gut microbiome, cellular signaling, and drug

delivery continues to advance, the utility of Calcium carbonate-13C as a tracer is expected to

grow, offering deeper insights into fundamental biological processes and the mechanisms of

disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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